Cas no 459814-89-2 ((S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione)

• Product Name: (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione
• CAS No: 459814-89-2
• MF: C₁₅H₁₉ClN₄O₅S
• MW: 402.853161096573
• MDL: MFCD22419408
• CID: 1032624
• PubChem ID: 24751752
• Update Time: 2025-10-28

(S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione
• (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)-sulfonyl)methyl)-5-methylimidazolidine-2,4-dione
• (S)-5-[4-(5-chloro-pyridin-2-yloxy)-piperidine-1-sulfonylmethyl]-5-methyl-imidazolidine-2,4-dione
• AK120641
• KB-211574
• SureCN941847
• B4OQY51WZS
• AKOS016011525
• DB11961
• NS00072858
• A924663
• AZD1236
• DTXSID30647184
• (S)-5-(((4-((5-Chloropyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione
• 459814-90-5
• AZD-1236
• Q27074700
• (5S)-5-({4-[(5-Chloropyridin-2-yl)oxy]piperidine-1-sulfonyl}methyl)-5-methylimidazolidine-2,4-dione
• CHEMBL4297352
• SCHEMBL942315
• AZD 1236
• 2,4-Imidazolidinedione, 5-(((4-((5-chloro-2-pyridinyl)oxy)-1-piperidinyl)sulfonyl)methyl)-5-methyl-, (5S)-
• (5S)-5-[[4-(5-chloropyridin-2-yl)oxypiperidin-1-yl]sulfonylmethyl]-5-methylimidazolidine-2,4-dione
• AZD 1236 [WHO-DD]
• GTPL7844
• (S)-5-(((4-((5-Chloropyridin-2-yl)oxy)piperidin-1-yl)-sulfonyl)methyl)-5-methylimidazolidine-2,4-dione
• 459814-89-2
• UNII-B4OQY51WZS
• Piperidine, 4-((5-chloro-2-pyridinyl)oxy)-1-((((4S)-4-methyl-2,5-dioxo-4-imidazolidinyl)methyl)sulfonyl)-
• SFJFBTPHDHUUPU-OAHLLOKOSA-N
• 4-((5-chloro-2-pyridinyl)oxy)-1-((((4S)-4-methyl-2,5-dioxo-4-imidazolidinyl)methyl)sulfonyl)-piperidine
• (5S)-5-[({4-[(5-chloropyridin-2-yl)oxy]piperidin-1-yl}sulfonyl)methyl]-5-methylimidazolidine-2,4-dione
• (5S)-5-((4-(5-chloropyridin-2-yl)oxypiperidin-1-yl)sulfonylmethyl)-5-methylimidazolidine-2,4-dione
• (5S)-5-(((4-((5-chloropyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione
• 1374026-24-0

• MDL： MFCD22419408
• Inchi： 1S/C15H19ClN4O5S/c1-15(13(21)18-14(22)19-15)9-26(23,24)20-6-4-11(5-7-20)25-12-3-2-10(16)8-17-12/h2-3,8,11H,4-7,9H2,1H3,(H2,18,19,21,22)/t15-/m1/s1
• InChI Key： SFJFBTPHDHUUPU-OAHLLOKOSA-N
• SMILES： ClC1=CN=C(C=C1)OC1CCN(CC1)S(C[C@@]1(C(NC(N1)=O)=O)C)(=O)=O

Computed Properties

• Exact Mass: 402.0764686g/mol
• Monoisotopic Mass: 402.0764686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 126Ų

(S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione

Latest Research Briefing on (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione (CAS: 459814-89-2)

In recent years, the compound (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione (CAS: 459814-89-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in targeting specific enzymatic pathways involved in disease progression. The presence of the bromopyridinyl and sulfonylmethyl groups suggests its role as a potent inhibitor or modulator in biochemical pathways, making it a promising candidate for further research and development.

Recent studies have focused on the synthesis and optimization of (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione to enhance its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to elucidate the binding mechanisms of this compound with its putative targets. Preliminary results indicate high affinity and selectivity, which are critical for minimizing off-target effects in therapeutic applications. These findings underscore the potential of this compound in the development of novel pharmacological agents.

In vitro and in vivo studies have further explored the pharmacokinetic and pharmacodynamic properties of (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione. Research has demonstrated its efficacy in modulating specific signaling pathways, with notable outcomes in preclinical models of inflammatory and neoplastic diseases. The compound's ability to cross the blood-brain barrier has also been investigated, opening avenues for its application in neurological disorders. These studies highlight the versatility and therapeutic potential of this molecule across multiple disease areas.

The safety profile and toxicological assessments of (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione have been rigorously evaluated to ensure its suitability for clinical development. Current data suggest a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, further studies are required to address long-term toxicity and potential drug-drug interactions. These evaluations are crucial for advancing the compound through the regulatory pipeline and into human trials.

Looking ahead, the integration of (S)-5-(((4-((5-Bromopyridin-2-yl)oxy)piperidin-1-yl)sulfonyl)methyl)-5-methylimidazolidine-2,4-dione into combination therapies and its potential for personalized medicine are areas of active investigation. Researchers are also exploring novel formulations and delivery systems to optimize its therapeutic efficacy. The ongoing advancements in this field underscore the importance of continued investment in research and development to fully realize the clinical potential of this compound.